Cas no 41420-90-0 (2-(4-Bromophenyl)-1,3,4-oxadiazole)

• Product Name: 2-(4-Bromophenyl)-1,3,4-oxadiazole
• CAS No: 41420-90-0
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD00491614
• CID: 869886
• PubChem ID: 329763663
• Update Time: 2025-05-19

2-(4-Bromophenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)-1,3,4-oxadiazole
• (4-bromo-phenyl)-[1,3,4]oxadiazole
• (4-Brom-phenyl)-[1,3,4]oxadiazol
• 1,3,4-Oxadiazole, 2-(4-bromophenyl)-
• 2-(4-bromo-phenyl)-[1,3,4]oxadiazole
• 2-(4-bromophenyl)-1,3,4-oxadiazole(SALTDATA: FREE)
• AC1LENV7
• AC1Q26VF
• AG-F-47390
• CTK4I4816
• SureCN1194538
• 2-(4-Bromophenyl)-1,3,4-oxadiazole, 97%
• CS-0192282
• AS-8553
• EN300-79251
• MFCD00491614
• AB00087190-01
• F1018-0255
• AT32982
• 2-(4-bromopbenyl)-1,3,4-oxadiazole
• 41420-90-0
• STK408134
• SY185340
• SCHEMBL1194538
• AKOS000175706
• AP-263/05728014
• Cambridge id 5522464
• DTXSID10351954
• Z55670794
• HMS1582M12

• MDL： MFCD00491614
• Inchi： 1S/C8H5BrN2O/c9-7-3-1-6(2-4-7)8-11-10-5-12-8/h1-5H
• InChI Key： UGBVZNXXRZISHN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C2=NN=CO2)=CC=1

Computed Properties

• Exact Mass: 223.95900
• Monoisotopic Mass: 223.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Melting Point: 142-147 °C
• PSA: 38.92000
• LogP: 2.49910

2-(4-Bromophenyl)-1,3,4-oxadiazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(4-Bromophenyl)-1,3,4-oxadiazole

2-(4-Bromophenyl)-1,3,4-Oxadiazole: A Comprehensive Overview

2-(4-Bromophenyl)-1,3,4-oxadiazole, also known by its CAS number 41420-90-0, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of oxadiazoles, which are five-membered rings containing two nitrogen atoms and one oxygen atom. The presence of the bromine substituent at the 4-position of the phenyl ring introduces unique electronic and structural properties, making it a valuable molecule for various applications.

The molecular formula of 2-(4-bromophenyl)-1,3,4-oxadiazole is C7H5BrN3O, and its molecular weight is approximately 215.06 g/mol. The compound is typically a yellow crystalline solid with a melting point around 285°C. Its solubility in common organic solvents such as dichloromethane and DMF is moderate, which facilitates its use in various synthetic reactions.

Recent studies have highlighted the importance of oxadiazole derivatives in the development of advanced materials. For instance, researchers have explored the use of 2-(4-bromophenyl)-1,3,4-oxadiazole as a building block for constructing functional polymers and coordination networks. The bromine substituent serves as a versatile handle for further functionalization, enabling the incorporation of additional functional groups or metal ions into the structure.

In terms of chemical synthesis, 2-(4-bromophenyl)-1,3,4-oxadiazole can be prepared via several routes. One common method involves the reaction of 4-bromophenacyl bromide with hydrazine in the presence of an acid catalyst. This approach yields high purity product with good yield under optimized conditions. Another route involves the cyclization of 4-bromo-N'-(hydroxyimino)acetanilide under thermal or microwave-assisted conditions.

The electronic properties of 2-(4-bromophenyl)-1,3,4-oxadiazole make it an attractive candidate for applications in optoelectronics. Recent research has demonstrated that this compound can act as an efficient electron-deficient component in donor-acceptor systems. For example, when incorporated into organic photovoltaic devices, it enhances charge separation and improves device performance. Its ability to form stable charge transfer complexes with electron-rich donors has been extensively studied.

Beyond its role in materials science, 2-(4-bromophenyl)-1,3,4-oxadiazole has also found applications in medicinal chemistry. The oxadiazole ring is known to exhibit significant biological activity due to its ability to interact with various biomolecules. Recent studies have explored its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways. Its bromine substituent plays a crucial role in modulating these activities by influencing the molecule's lipophilicity and electronic properties.

In conclusion, 2-(4-bromophenyl)-1,3,4-oxadiazole, with its unique structure and versatile properties, continues to be a focal point for researchers across multiple disciplines. From materials science to medicinal chemistry, this compound offers a wide range of opportunities for innovation and discovery. As research progresses, it is expected that new applications and insights into its properties will further solidify its importance in contemporary chemistry.